Cas no 1421455-29-9 (3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide
• CAS No: 1421455-29-9
• MF: C₁₇H₁₇ClFNO₃S
• MW: 369.83818602562
• CID: 6543252
• Update Time: 2025-11-06

3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide
• 3-chloro-4-fluoro-N-[(2-hydroxy-3,4-dihydro-1H-naphthalen-2-yl)methyl]benzenesulfonamide

• Inchi： 1S/C17H17ClFNO3S/c18-15-9-14(5-6-16(15)19)24(22,23)20-11-17(21)8-7-12-3-1-2-4-13(12)10-17/h1-6,9,20-21H,7-8,10-11H2
• InChI Key： VVMZDOXSVDUIBF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(O)CCC3=C(C2)C=CC=C3)(=O)=O)=CC=C(F)C(Cl)=C1

Additional information on 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide

Comprehensive Overview of 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide (CAS No. 1421455-29-9)

3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide is a specialized sulfonamide derivative with a unique molecular structure, combining a tetrahydronaphthalene backbone with a chloro-fluoro-substituted benzene sulfonamide moiety. This compound, identified by CAS No. 1421455-29-9, has garnered attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both hydroxy and sulfonamide functional groups enhances its solubility and binding affinity, making it a candidate for drug discovery programs targeting enzyme inhibition or receptor modulation.

Recent studies highlight the growing interest in sulfonamide-based compounds as key intermediates in the synthesis of small-molecule therapeutics. Researchers are particularly focused on optimizing the pharmacokinetic properties of such molecules, including oral bioavailability and metabolic stability. The structural complexity of 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide offers opportunities for derivatization, enabling the exploration of structure-activity relationships (SAR) in medicinal chemistry.

In the context of green chemistry, this compound aligns with trends toward sustainable synthesis. The incorporation of halogen atoms (chlorine and fluorine) is a strategic choice to improve electrophilic reactivity while maintaining environmental compliance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity, ensuring reproducibility in industrial applications.

From a commercial perspective, CAS No. 1421455-29-9 is often searched in conjunction with terms like "high-purity sulfonamide suppliers" or "custom synthesis of fluorinated intermediates." Its demand is driven by the pharmaceutical sector’s need for novel scaffolds in targeted drug delivery systems. Additionally, its potential role in crop protection formulations has sparked interest in agrochemical R&D, where halogenated sulfonamides are evaluated for their pesticidal efficacy.

Ongoing research explores the toxicological profile and regulatory status of this compound, addressing common queries such as "Is 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide biodegradable?" or "What are its storage conditions?" Proper handling guidelines emphasize protection from moisture and light, with recommendations for storage at 2–8°C in inert atmospheres to prolong shelf life.

In summary, 3-chloro-4-fluoro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide represents a versatile chemical entity with multidisciplinary applications. Its design reflects contemporary priorities in molecular optimization and safety-conscious development, positioning it as a valuable asset for both academic and industrial laboratories.